Cas no 1797640-20-0 (N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(thiophen-3-yl)acetamide)

• Product Name: N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(thiophen-3-yl)acetamide
• CAS No: 1797640-20-0
• MF: C₁₄H₁₇NO₂S₂
• MW: 295.420281171799
• CID: 6258050
• PubChem ID: 71810382
• Update Time: 2025-07-09

N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-thiophen-3-ylacetamide
• 1797640-20-0
• N-[2-METHOXY-2-(5-METHYLTHIOPHEN-2-YL)ETHYL]-2-(THIOPHEN-3-YL)ACETAMIDE
• AKOS024567832
• N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(thiophen-3-yl)acetamide
• F6451-0752

• Inchi： 1S/C14H17NO2S2/c1-10-3-4-13(19-10)12(17-2)8-15-14(16)7-11-5-6-18-9-11/h3-6,9,12H,7-8H2,1-2H3,(H,15,16)
• InChI Key： CUBZKEKBBKQWNG-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(CNC(CC1=CSC=C1)=O)OC

Computed Properties

• Exact Mass: 295.07007113g/mol
• Monoisotopic Mass: 295.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(thiophen-3-yl)acetamide

N-(2-Methoxy-2-(5-Methylthiophen-2-yl)ethyl)-2-(Thiophen-3-yl)Acetamide: A Comprehensive Overview

N-(2-Methoxy-2-(5-Methylthiophen-2-yl)ethyl)-2-(Thiophen-3-yl)Acetamide, also known by its CAS number 1797640-20-0, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This acetamide derivative is characterized by its unique structural features, which include a methoxy group, a methylthiophen moiety, and a thiophen ring. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The methoxy group in N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(thiophen-3-yl)acetamide plays a crucial role in modulating the compound's solubility and lipophilicity. These properties are essential for optimizing the compound's pharmacokinetic profile, which can significantly impact its bioavailability and efficacy. Recent studies have shown that the presence of the methoxy group can enhance the compound's ability to cross biological membranes, thereby improving its cellular uptake and distribution.

The methylthiophen moiety is another key structural feature of N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(thiophen-3-yl)acetamide. Thiophene derivatives are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The methylthiophen group in this compound may contribute to its potential therapeutic effects by interacting with specific biological targets. For instance, research has indicated that thiophene derivatives can modulate the activity of enzymes involved in inflammatory pathways, making them attractive candidates for the development of anti-inflammatory drugs.

The thiophen ring in N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(thiophen-3-yl)acetamide adds further complexity to its structure and biological activity. Thiophene-containing compounds have been extensively studied for their ability to interact with various receptors and enzymes. In particular, the thiophen ring can enhance the compound's binding affinity to specific protein targets, which is crucial for achieving therapeutic effects. Recent studies have explored the potential of thiophene derivatives as inhibitors of kinases and other protein targets involved in cancer progression.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationship of N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2-(thiophen-3-yl)acetamide. These computational tools have helped researchers predict the compound's binding modes to various biological targets and optimize its structure for improved potency and selectivity. For example, molecular docking studies have shown that N-(2-methoxy)-2-(5-methylthiophen)-3-thienyl acetamide can form stable interactions with key residues in the active site of target proteins, thereby enhancing its inhibitory activity.

In addition to its potential therapeutic applications, N-(2-methoxy)-2-(5-methylthiophen)-3-thienyl acetamide has also been studied for its use as a synthetic intermediate in organic synthesis. The compound's unique structural features make it a valuable building block for constructing more complex molecules with diverse biological activities. Researchers have utilized this compound as a starting material for synthesizing novel derivatives with enhanced pharmacological properties.

Despite its promising potential, further research is needed to fully understand the biological mechanisms underlying the effects of N-(2-methoxy)-2-(5-methylthiophen)-3-thienyl acetamide. Preclinical studies are currently underway to evaluate its safety and efficacy in various disease models. These studies will provide critical data on the compound's pharmacological profile and pave the way for its potential clinical development.

In conclusion, N-(2-methoxy)-2-(5-methylthiophen)-3-thienyl acetamide (CAS number 1797640-20-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the methoxy, methylthiophen, and thiophen moieties, contribute to its diverse biological activities and make it an attractive candidate for further investigation. As research continues to advance, this compound may hold promise for the development of novel therapeutic agents targeting various diseases.